[(1-ethyl-4-methyl-1H-pyrazol-5-yl)methyl][2-(3-methoxyphenyl)ethyl]amine

• Molecular Formula: C16H23N3O
• Molecular Weight: 273.37 g/mol
• IUPAC Name: N-[(2-ethyl-4-methylpyrazol-3-yl)methyl]-2-(3-methoxyphenyl)ethanamine
• InChI: InChI=1S/C16H23N3O/c1-4-19-16(13(2)11-18-19)12-17-9-8-14-6-5-7-15(10-14)20-3/h5-7,10-11,17H,4,8-9,12H2,1-3H3
• InChI Key: GBAPFOMYQXZRSO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C=N1)C)CNCCC2=CC(=CC=C2)OC

Description

[(1-ethyl-4-methyl-1H-pyrazol-5-yl)methyl][2-(3-methoxyphenyl)ethyl]amine is a complex organic compound that features a pyrazole ring and a methoxyphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(1-ethyl-4-methyl-1H-pyrazol-5-yl)methyl][2-(3-methoxyphenyl)ethyl]amine typically involves the following steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized by reacting hydrazine with a 1,3-diketone under acidic conditions.

Alkylation: The pyrazole ring is then alkylated using ethyl iodide in the presence of a base such as potassium carbonate.

Coupling with Methoxyphenyl Group: The alkylated pyrazole is coupled with 2-(3-methoxyphenyl)ethylamine using a coupling agent like N,N’-dicyclohexylcarbodiimide (DCC) in an inert solvent such as dichloromethane.

Industrial Production Methods

Industrial production of this compound may involve continuous flow synthesis techniques to enhance yield and purity. The use of automated reactors and precise control of reaction conditions can optimize the production process.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy group, forming a phenol derivative.

Reduction: Reduction of the pyrazole ring can lead to the formation of dihydropyrazole derivatives.

Substitution: The compound can participate in electrophilic aromatic substitution reactions, especially at the methoxyphenyl ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Electrophilic aromatic substitution can be facilitated by reagents like bromine or nitric acid.

Major Products

Oxidation: Phenol derivatives.

Reduction: Dihydropyrazole derivatives.

Substitution: Halogenated or nitrated derivatives of the methoxyphenyl ring.

Scientific Research Applications

[(1-ethyl-4-methyl-1H-pyrazol-5-yl)methyl][2-(3-methoxyphenyl)ethyl]amine has several applications in scientific research:

Medicinal Chemistry: It is explored for its potential as a pharmacophore in drug design, particularly for its anti-inflammatory and analgesic properties.

Organic Synthesis: The compound serves as a building block for the synthesis of more complex heterocyclic systems.

Biological Studies: It is used in studies related to enzyme inhibition and receptor binding due to its unique structural features.

Mechanism of Action

The mechanism of action of [(1-ethyl-4-methyl-1H-pyrazol-5-yl)methyl][2-(3-methoxyphenyl)ethyl]amine involves its interaction with specific molecular targets such as enzymes or receptors. The pyrazole ring can mimic the structure of natural substrates, allowing the compound to inhibit enzyme activity or modulate receptor function. The methoxyphenyl group enhances binding affinity through hydrophobic interactions and hydrogen bonding.

Comparison with Similar Compounds

Similar Compounds

• [(1-methyl-1H-pyrazol-5-yl)methyl][2-(3-methoxyphenyl)ethyl]amine
• [(1-ethyl-4-methyl-1H-pyrazol-5-yl)methyl][2-(4-methoxyphenyl)ethyl]amine

Uniqueness

[(1-ethyl-4-methyl-1H-pyrazol-5-yl)methyl][2-(3-methoxyphenyl)ethyl]amine is unique due to the specific positioning of the methoxy group on the phenyl ring, which influences its reactivity and binding properties. This structural feature differentiates it from other similar compounds and can lead to distinct biological activities and synthetic applications.